5-[1-(4-chlorophenoxy)-1-methylethyl]-3-(3-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[2-(4-chlorophenoxy)propan-2-yl]-3-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H17ClN2O2/c1-12-5-4-6-13(11-12)16-20-17(23-21-16)18(2,3)22-15-9-7-14(19)8-10-15/h4-11H,1-3H3
• InChI Key: OCCLLNQSARKMRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C(C)(C)OC3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol

Description

5-[1-(4-chlorophenoxy)-1-methylethyl]-3-(3-methylphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions have also been studied extensively.

Mechanism of Action

The mechanism of action of 5-[1-(4-chlorophenoxy)-1-methylethyl]-3-(3-methylphenyl)-1,2,4-oxadiazole involves the inhibition of the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and microorganisms. This compound has also been found to exhibit antioxidant properties, which can help in reducing oxidative stress and inflammation in the body.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in the body. It has been found to inhibit the growth and proliferation of cancer cells and microorganisms, reduce oxidative stress and inflammation, and improve cognitive function in Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[1-(4-chlorophenoxy)-1-methylethyl]-3-(3-methylphenyl)-1,2,4-oxadiazole in lab experiments include its potent antibacterial, antifungal, and anticancer activities, and its ability to improve cognitive function in neurodegenerative diseases. However, the limitations include its potential toxicity and the need for further studies to determine its efficacy and safety.

Future Directions

For the research on 5-[1-(4-chlorophenoxy)-1-methylethyl]-3-(3-methylphenyl)-1,2,4-oxadiazole include the development of more efficient synthesis methods, the determination of its efficacy and safety in human trials, and the exploration of its potential applications in other fields, such as agriculture and environmental science.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions have been extensively studied. Further research is required to determine its efficacy and safety in human trials and explore its potential applications in other fields.

Synthesis Methods

The synthesis of 5-[1-(4-chlorophenoxy)-1-methylethyl]-3-(3-methylphenyl)-1,2,4-oxadiazole can be achieved using different methods. One of the commonly used methods involves the reaction of 4-chlorophenylhydrazine with ethyl 2-bromo-2-methylpropionate, followed by the reaction of the resulting product with 3-methylphenyl isocyanate in the presence of a base. This method yields a white crystalline solid, which is further purified using recrystallization.

Scientific Research Applications

5-[1-(4-chlorophenoxy)-1-methylethyl]-3-(3-methylphenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in different fields of scientific research. It has been found to exhibit antibacterial, antifungal, and anticancer activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.